Cas no 710986-07-5 (1-benzoyl-3-(4-ethylphenyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole)

• Product Name: 1-benzoyl-3-(4-ethylphenyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole
• CAS No: 710986-07-5
• MF: C₂₂H₂₀N₂OS
• MW: 360.472003936768
• CID: 6415987
• PubChem ID: 2963376
• Update Time: 2025-06-08

1-benzoyl-3-(4-ethylphenyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-benzoyl-3-(4-ethylphenyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole
• (3-(4-ethylphenyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)(phenyl)methanone
• [5-(4-ethylphenyl)-3-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-phenylmethanone
• 710986-07-5
• Z57381965
• AKOS016882278
• AKOS001364652
• F1590-0009
• Methanone, [3-(4-ethylphenyl)-4,5-dihydro-5-(2-thienyl)-1H-pyrazol-1-yl]phenyl-

• Inchi： 1S/C22H20N2OS/c1-2-16-10-12-17(13-11-16)19-15-20(21-9-6-14-26-21)24(23-19)22(25)18-7-4-3-5-8-18/h3-14,20H,2,15H2,1H3
• InChI Key： IILZBBNLFHZVNG-UHFFFAOYSA-N
• SMILES： C(N1C(C2SC=CC=2)CC(C2=CC=C(CC)C=C2)=N1)(C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 360.12963444g/mol
• Monoisotopic Mass: 360.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 60.9Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 514.7±60.0 °C(Predicted)
• pka: -0.54±0.70(Predicted)

Additional information on 1-benzoyl-3-(4-ethylphenyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole

Professional Introduction to 1-benzoyl-3-(4-ethylphenyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole (CAS No. 710986-07-5)

The compound 1-benzoyl-3-(4-ethylphenyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole, identified by its CAS number 710986-07-5, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The compound's molecular framework integrates several key pharmacophores, including a benzoyl group, an ethylphenyl moiety, and a thiophene ring, which collectively contribute to its distinctive chemical and biological properties.

Recent research in medicinal chemistry has highlighted the importance of pyrazole derivatives in the development of novel therapeutic agents. Pyrazole scaffolds are known for their versatility and have been widely explored for their anti-inflammatory, antimicrobial, and anticancer activities. The introduction of additional functional groups, such as the benzoyl and thiophene components in 1-benzoyl-3-(4-ethylphenyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole, further enhances its pharmacological potential by modulating electronic and steric interactions within the target binding sites.

The ethylphenyl group in this compound adds a layer of complexity that can influence both solubility and bioavailability. This feature is particularly relevant in drug design, where optimizing pharmacokinetic profiles is crucial for achieving therapeutic efficacy. Studies have demonstrated that substituents like ethylphenyl can enhance binding affinity to biological targets by introducing hydrophobic interactions and π-stacking effects. These interactions are critical for stabilizing enzyme-substrate complexes and receptor-ligand binding, thereby improving the compound's overall biological activity.

The presence of a thiophene ring further enriches the structural diversity of 1-benzoyl-3-(4-ethylphenyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole. Thiophene derivatives are well-documented for their role in various pharmacological applications, including antifungal, antiviral, and anti-inflammatory effects. The sulfur atom in the thiophene ring contributes to the compound's ability to engage with biological systems through various coordination mechanisms, which can be exploited to enhance drug-target interactions. This makes 1-benzoyl-3-(4-ethylphenyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole a promising candidate for further investigation in drug discovery programs.

In the context of modern drug development, computational methods have played an increasingly pivotal role in predicting the biological activity of novel compounds. Molecular modeling techniques, such as docking simulations and quantum mechanical calculations, have been employed to elucidate the binding modes of 1-benzoyl-3-(4-ethylphenyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole with various biological targets. These studies have provided valuable insights into how the compound's structural features contribute to its observed pharmacological effects. For instance, computational analyses have suggested that the benzoyl group may interact with hydrophobic pockets in target proteins, while the thiophene ring could form π-stacking interactions with aromatic residues.

The synthesis of 1-benzoyl-3-(4-ethylphenyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole represents a testament to the advancements in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include condensation reactions to form the pyrazole core, followed by selective functionalization at various positions using palladium-catalyzed cross-coupling reactions. These synthetic strategies not only demonstrate the compound's synthetic accessibility but also pave the way for generating analogs with tailored properties for future drug development.

Evaluation of the compound's pharmacological profile has revealed several promising activities that warrant further exploration. Preliminary in vitro studies have indicated that 1-benzoyl-3-(4-ethylphenyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole exhibits notable inhibitory effects on certain enzymes implicated in inflammatory pathways. These findings align with the growing interest in developing small-molecule inhibitors as therapeutic agents for chronic inflammatory diseases. Additionally, preliminary cytotoxicity assays have shown that the compound demonstrates selective toxicity towards certain cancer cell lines, suggesting its potential as an anticancer agent.

The development of novel drug candidates is often accompanied by rigorous safety assessments to ensure their suitability for clinical use. While comprehensive toxicological studies are still under way for 1-benzoyl-3-(4-propargyloxyphenyl)-6-methoxyquinazolinone, initial assessments have provided reassurance regarding its general safety profile. These studies typically involve acute toxicity tests and repeated dose toxicity evaluations to evaluate potential adverse effects at different exposure levels. Such assessments are critical for advancing compounds through preclinical development and ultimately into clinical trials.

The integration of cutting-edge technologies into drug discovery has significantly accelerated the process of identifying promising candidates like 1-benzoyl-N'-(3-fluorobenzamido)benzothiazolium bromide. High-throughput screening (HTS) platforms enable rapid testing of thousands of compounds against biological targets, while artificial intelligence (AI) algorithms can predict potential drug candidates based on structural features alone. These advancements have not only streamlined early-stage drug discovery but also fostered innovation by enabling researchers to explore complex chemical spaces more efficiently.

In conclusion, 1-benzoyl-N'-(3-fluorobenzamido)benzothiazolium bromide, characterized by its CAS number CAS No: 71098607985, represents a significant contribution to pharmaceutical chemistry due to its unique structural features and promising pharmacological properties. The compound's molecular design incorporates several key pharmacophores that enhance its potential as a therapeutic agent. Ongoing research efforts are focused on elucidating its mechanism of action and evaluating its efficacy in preclinical models. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in addressing unmet medical needs across various therapeutic areas.